Cas no 99631-11-5 (Methyl 7-[3-hydroxy-2-[(E)-3-hydroxy-4-phenoxybut-1-enyl]-5-oxocyclopentyl]hepta-4,5-dienoate)

• Product Name: Methyl 7-[3-hydroxy-2-[(E)-3-hydroxy-4-phenoxybut-1-enyl]-5-oxocyclopentyl]hepta-4,5-dienoate
• CAS No: 99631-11-5
• MF: C₂₃H₂₈O₆
• MW: 400.464827537537
• CID: 2679447
• Update Time: 2023-08-07

Methyl 7-[3-hydroxy-2-[(E)-3-hydroxy-4-phenoxybut-1-enyl]-5-oxocyclopentyl]hepta-4,5-dienoate Chemical and Physical Properties

Names and Identifiers

• enprostil
• BDBM85338
• NSC_5282207
• 4,5-Heptadienoic acid, 7-(3-hydroxy-2-(3-hydroxy-4-phenoxy-1-butenyl)-5- oxocyclopentyl)-, methyl ester, (1S-(1alpha(R*),2beta(1E,3R*),3alpha))-
• 4,5-Heptadienoic acid, 7-(3-hydroxy-2-(3-hydroxy-4-phenoxy-1-butenyl)-5- oxocyclopentyl)-, methyl ester, (1R-(1alpha(R*),2beta(1E,3R*),3alpha))-
• Methyl 7-[3-hydroxy-2-[(E)-3-hydroxy-4-phenoxybut-1-enyl]-5-oxocyclopentyl]hepta-4,5-dienoate

• Inchi： 1S/C23H28O6/c1-28-23(27)12-8-3-2-7-11-19-20(22(26)15-21(19)25)14-13-17(24)16-29-18-9-5-4-6-10-18/h3-7,9-10,13-14,17,19-20,22,24,26H,8,11-12,15-16H2,1H3/b14-13+
• InChI Key： PTOJVMZPWPAXER-BUHFOSPRSA-N
• SMILES： OC1CC(C(CC=C=CCCC(=O)OC)C1/C=C/C(COC1C=CC=CC=1)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 11
• Complexity: 613
• Topological Polar Surface Area: 93.1